Cas no 1374986-06-7 (5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester)
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester
- Methyl 5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
- methyl 5-fluoro-[1,2]oxazolo[4,5-b]pyrazine-3-carboxylate
-
- MDL: MFCD31651717
- Inchi: 1S/C7H4FN3O3/c1-13-7(12)5-4-6(14-11-5)9-2-3(8)10-4/h2H,1H3
- InChI Key: PQPQJBBPHWUAOK-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C(C(C(=O)OC)=NO2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 0.6
- Topological Polar Surface Area: 78.1
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332720-1g |
Methyl 5-fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate |
1374986-06-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| abcr | AB542118-250 mg |
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; . |
1374986-06-7 | 250MG |
€660.70 | 2023-07-11 | ||
| Chemenu | CM332720-1g |
Methyl 5-fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate |
1374986-06-7 | 95%+ | 1g |
$1496 | 2021-08-18 | |
| Ambeed | A994311-1g |
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester |
1374986-06-7 | 95% | 1g |
$1033.0 | 2025-02-22 | |
| abcr | AB542118-100mg |
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; . |
1374986-06-7 | 100mg |
€357.80 | 2024-08-02 | ||
| abcr | AB542118-250mg |
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; . |
1374986-06-7 | 250mg |
€696.40 | 2025-02-13 | ||
| abcr | AB542118-100 mg |
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; . |
1374986-06-7 | 100MG |
€357.80 | 2023-07-11 | ||
| 1PlusChem | 1P01DF65-100mg |
Methyl5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate |
1374986-06-7 | 95% | 100mg |
$249.00 | 2023-12-22 | |
| 1PlusChem | 1P01DF65-250mg |
Methyl5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate |
1374986-06-7 | 95% | 250mg |
$475.00 | 2023-12-22 | |
| A2B Chem LLC | AX05005-100mg |
Methyl5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate |
1374986-06-7 | 95% | 100mg |
$217.00 | 2024-04-20 |
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester
Recent Advances in the Study of 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester (CAS: 1374986-06-7)
The compound 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester (CAS: 1374986-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique isoxazolopyrazine scaffold, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.
Recent studies have focused on the synthetic pathways and optimization of 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester. Researchers have developed novel methodologies to enhance its yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. For instance, a 2023 publication in the Journal of Medicinal Chemistry highlighted a streamlined synthetic route that reduces the number of steps while maintaining high enantiomeric purity, thereby improving its scalability for industrial applications.
In addition to its synthetic utility, 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester has been explored for its pharmacological properties. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase enzymes implicated in cancer cell proliferation. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit promising activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often resistant to conventional therapies. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.
Furthermore, the compound's mechanism of action has been elucidated through advanced computational modeling and X-ray crystallography. Molecular docking studies have revealed that 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester binds to the ATP-binding site of target kinases, disrupting their catalytic activity. This structural insight has paved the way for the rational design of more potent and selective analogs, as discussed in a recent review article in Current Topics in Medicinal Chemistry.
Despite these advancements, challenges remain in the clinical translation of 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the pharmacokinetic and pharmacodynamic profiles of these compounds, as highlighted in a 2024 industry report by Nature Reviews Drug Discovery.
In conclusion, 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester (CAS: 1374986-06-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research aims to harness its unique properties for the development of novel therapeutics, particularly in oncology. Future studies will likely focus on expanding its applications to other disease areas and improving its drug-like properties to facilitate clinical development.
1374986-06-7 (5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)